Cas no 852140-64-8 (3-(2-methyl-1H-indol-5-yl)methyl-1-phenylurea)

• Product Name: 3-(2-methyl-1H-indol-5-yl)methyl-1-phenylurea
• CAS No: 852140-64-8
• MF: C₁₇H₁₇N₃O
• MW: 279.336383581162
• CID: 5819945
• PubChem ID: 5128834
• Update Time: 2025-06-15

3-(2-methyl-1H-indol-5-yl)methyl-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-((2-methyl-1H-indol-5-yl)methyl)-3-phenylurea
• Urea, N-[(2-methyl-1H-indol-5-yl)methyl]-N'-phenyl-
• HMS2666P05
• EU-0026690
• SR-01000097204-1
• 1-[(2-methyl-1H-indol-5-yl)methyl]-3-phenylurea
• SMR000319993
• DTXSID301330087
• AKOS024592103
• SR-01000097204
• 3-[(2-methyl-1H-indol-5-yl)methyl]-1-phenylurea
• 852140-64-8
• F0651-0533
• CHEMBL1556365
• AB00578665-02
• MLS000420183
• 3-(2-methyl-1H-indol-5-yl)methyl-1-phenylurea

• Inchi： 1S/C17H17N3O/c1-12-9-14-10-13(7-8-16(14)19-12)11-18-17(21)20-15-5-3-2-4-6-15/h2-10,19H,11H2,1H3,(H2,18,20,21)
• InChI Key： NNLXUOHCCNJYIT-UHFFFAOYSA-N
• SMILES： N(CC1C=CC2=C(C=1)C=C(C)N2)C(NC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 279.137162174g/mol
• Monoisotopic Mass: 279.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(2-methyl-1H-indol-5-yl)methyl-1-phenylurea

Professional Introduction to Compound with CAS No. 852140-64-8 and Product Name: 3-(2-methyl-1H-indol-5-yl)methyl-1-phenylurea

The compound with the CAS number 852140-64-8 and the product name 3-(2-methyl-1H-indol-5-yl)methyl-1-phenylurea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular biology research. The molecular structure of this compound incorporates a methyl-substituted indole ring and a phenylurea moiety, which are both well-documented motifs in medicinal chemistry for their diverse biological activities.

Recent studies have highlighted the importance of indole derivatives in the development of novel therapeutic agents. The indole scaffold, particularly when substituted at the 2-position with a methyl group, exhibits remarkable pharmacological properties. This modification enhances the compound's ability to interact with biological targets, making it a valuable candidate for further exploration in the context of neurological disorders and inflammatory conditions. The presence of a phenylurea group further enriches the pharmacophoric features of this molecule, contributing to its potential as an antimicrobial agent and an enzyme inhibitor.

The synthesis of 3-(2-methyl-1H-indol-5-yl)methyl-1-phenylurea involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the indole ring through a cyclization reaction, followed by the introduction of the methyl group at the 2-position. Subsequently, the coupling of the phenylurea moiety is achieved through condensation reactions, often facilitated by appropriate catalysts. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of the final product.

In terms of biological activity, preliminary in vitro studies have demonstrated that 3-(2-methyl-1H-indol-5-yl)methyl-1-phenylurea exhibits promising effects on several key biological pathways. Notably, it has shown inhibitory activity against enzymes involved in cancer cell proliferation, such as kinases and proteases. The compound's ability to modulate these pathways makes it an attractive candidate for further investigation in oncology research. Additionally, its interaction with receptors and ion channels relevant to neurological functions suggests potential applications in treating conditions like epilepsy and neurodegenerative diseases.

The pharmacokinetic profile of this compound is another critical area of interest. Research indicates that it possesses favorable solubility properties, which enhance its bioavailability upon oral administration. Furthermore, its metabolic stability suggests that it can be effectively delivered to target tissues without rapid degradation. These characteristics are essential for developing a drug candidate that can be safely administered to patients over prolonged periods.

One of the most exciting aspects of this compound is its potential in combination therapy. The synergistic effects observed when combining 3-(2-methyl-1H-indol-5-yl)methyl-1-phenylurea with other therapeutic agents have been explored in several preclinical models. For instance, studies have shown that its co-administration with existing anti-inflammatory drugs can significantly enhance therapeutic outcomes in animal models of chronic inflammation. This approach aligns with contemporary trends in pharmaceutical development, which emphasize personalized medicine and combination therapies to optimize patient responses.

The role of computational chemistry in optimizing this compound cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying potential lead compounds for further development. By leveraging these tools, researchers can accelerate the drug discovery process and minimize experimental failures. The integration of computational methods with traditional experimental approaches has become a cornerstone of modern medicinal chemistry.

Future directions for research on 3-(2-methyl-1H-indol-5-yl)methyl-1-phenylurea include exploring its mechanisms of action at a molecular level. Understanding how this compound interacts with biological targets will provide critical insights into its therapeutic potential and help guide future modifications for improved efficacy and safety profiles. Additionally, large-scale clinical trials are necessary to validate its efficacy in human populations and establish optimal dosing regimens.

The impact of this compound extends beyond basic research; it holds significant promise for improving human health through innovative therapeutic solutions. As our understanding of disease mechanisms continues to evolve, compounds like 3-(2-methyl-1H-indol-5-yl)methyl-1-phenylurea will play an increasingly important role in addressing complex medical challenges. The ongoing research efforts in this area reflect a commitment to advancing scientific knowledge and translating it into tangible benefits for patients worldwide.